Cas no 2866317-72-6 (4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) )

4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) is a chemically stable, high-purity compound primarily used in pharmaceutical and agrochemical research. Its thiazole core structure and amine functionality make it a versatile intermediate for synthesizing biologically active molecules. The hydrochloride salt form enhances solubility and handling properties, facilitating precise formulation in experimental applications. This compound is characterized by its consistent reactivity, making it suitable for use in heterocyclic chemistry and drug development. Rigorous quality control ensures minimal impurities, supporting reliable results in synthetic pathways. Its structural features are particularly valuable in designing compounds with potential therapeutic or crop protection applications.

4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) structure

2866317-72-6 structure

Product Name:4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2)

CAS No:2866317-72-6

MF:C₅H₁₁Cl₂N₃S

MW:216.131937265396

CID:5562486

Update Time:2025-05-22

4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2)
- Inchi： 1S/C5H9N3S.2ClH/c1-3(6)4-2-9-5(7)8-4;;/h2-3H,6H2,1H3,(H2,7,8);2*1H
- InChI Key： QOJHWWADRWMGSG-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1C(C(C)N)=CSC=1N

4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-39913274-0.05g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	0.05g	$249.0	2023-07-07
Enamine	EN300-39913274-0.1g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	0.1g	$372.0	2023-07-07
Enamine	EN300-39913274-0.25g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	0.25g	$530.0	2023-07-07
Enamine	EN300-39913274-0.5g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	0.5g	$835.0	2023-07-07
Enamine	EN300-39913274-1.0g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	1.0g	$1070.0	2023-07-07
Enamine	EN300-39913274-2.5g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	2.5g	$2100.0	2023-07-07
Enamine	EN300-39913274-5.0g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	5.0g	$3105.0	2023-07-07
Enamine	EN300-39913274-10.0g	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	10.0g	$4606.0	2023-07-07
1PlusChem	1P027VB2-50mg	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	50mg	$359.00	2024-05-07
1PlusChem	1P027VB2-100mg	4-(1-aminoethyl)-1,3-thiazol-2-amine dihydrochloride	2866317-72-6	95%	100mg	$522.00	2024-05-07

4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2)

Recent Advances in the Study of 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) (CAS: 2866317-72-6)

The compound 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) (CAS: 2866317-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research has been the optimization of synthetic routes for 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2). A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and highlighted the importance of controlling reaction conditions to minimize by-products. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have shown its affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, its interaction with other molecular targets, including ion channels and enzymes, has been explored, broadening its therapeutic scope.

Recent preclinical evaluations have further elucidated the compound's safety and efficacy profiles. A study conducted by a leading pharmaceutical research group reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. However, challenges such as dose-dependent toxicity and off-target effects were also identified, underscoring the need for further optimization and rigorous safety assessments.

In conclusion, 4-Thiazolemethanamine, 2-amino-α-methyl-, hydrochloride (1:2) (CAS: 2866317-72-6) represents a promising candidate for drug development, with ongoing research aimed at addressing its limitations and unlocking its full therapeutic potential. Future studies are expected to focus on structural modifications, mechanism elucidation, and translational applications, paving the way for its eventual clinical use.